N-(5-benzyl-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-2-carboxamide

• IUPAC Name: N-(5-benzyl-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H16N2O2S/c22-18(17-11-14-8-4-5-9-16(14)23-17)21-19-20-12-15(24-19)10-13-6-2-1-3-7-13/h1-9,12,17H,10-11H2,(H,20,21,22)
• InChI Key: GJCLSZLIQUFLIA-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C21)C(=O)NC3=NC=C(S3)CC4=CC=CC=C4
• Molecular Formula: C19H16N2O2S
• Molecular Weight: 336.4 g/mol

Description

N-(5-benzyl-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-2-carboxamide, also known as BZF-2, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. BZF-2 is a small molecule that has been shown to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(5-benzyl-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-2-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and survival. This compound has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which plays a role in regulating gene expression and is often overexpressed in cancer cells. By inhibiting HDAC activity, this compound may help to restore normal gene expression patterns in cancer cells, leading to their death.
Biochemical and Physiological Effects:
In addition to its anticancer properties, this compound has also been shown to have other biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme acetylcholinesterase (AChE), which plays a role in the breakdown of the neurotransmitter acetylcholine. By inhibiting AChE activity, this compound may increase the levels of acetylcholine in the brain, which could have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(5-benzyl-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-2-carboxamide has several advantages as a chemical compound for use in laboratory experiments. It is a small molecule that is relatively easy to synthesize, making it readily available for research purposes. This compound has also been shown to have low toxicity, which makes it a safer alternative to other chemical compounds that may be more toxic. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it more difficult to design experiments that can fully elucidate its effects.

Future Directions

There are several future directions for research on N-(5-benzyl-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-2-carboxamide. One potential direction is to further investigate its anticancer properties and potential use as an anticancer agent. This could involve testing its efficacy in animal models of cancer or in clinical trials. Another potential direction is to investigate its effects on other enzymes and signaling pathways, which could lead to the discovery of new therapeutic targets for various diseases. Additionally, further research could be done to fully elucidate the mechanism of action of this compound, which could help to inform the design of future experiments and the development of new compounds with similar properties.

Scientific Research Applications

N-(5-benzyl-1,3-thiazol-2-yl)-2,3-dihydro-1-benzofuran-2-carboxamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and pancreatic cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for further investigation as a potential anticancer agent.